Cas no 1207557-25-2 (5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane)

• Product Name: 5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane
• CAS No: 1207557-25-2
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• MDL: MFCD17926416
• CID: 2617253
• PubChem ID: 53402933
• Update Time: 2025-05-19

5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-6-methyl-7-oxabicyclo[4.1.0]heptane
• 5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane
• 5,5-DIFLUORO-1-METHYL-7-OXA-BICYCLO[4.1.0]HEPTANE
• EN300-3212256
• MFCD17926416
• CS-0199804
• DTXSID40695075
• Z1255422251
• SCHEMBL12379342
• 1207557-25-2
• IUTWRMJACWUALU-UHFFFAOYSA-N
• 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane

• MDL： MFCD17926416
• Inchi： 1S/C7H10F2O/c1-6-3-2-4-7(8,9)5(6)10-6/h5H,2-4H2,1H3
• InChI Key： IUTWRMJACWUALU-UHFFFAOYSA-N
• SMILES： FC1(CCCC2(C)C1O2)F

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 5,5-difluoro-1-methyl-7-oxabicyclo4.1.0heptane

Comprehensive Overview of 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane (CAS No. 1207557-25-2)

5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane (CAS No. 1207557-25-2) is a fluorinated bicyclic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a 7-oxabicyclo[4.1.0]heptane core and difluoro substitution, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and stability. With the growing demand for fluorinated compounds in medicinal chemistry, 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane has garnered attention for its ability to enhance the metabolic stability and bioavailability of potential drug candidates. Its applications align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such high-value intermediates.

In recent years, the compound has been explored for its potential in catalysis and material science. Its bicyclic framework and fluorine atoms contribute to unique electronic properties, making it a candidate for advanced materials like liquid crystals or polymeric additives. The rise of AI-driven drug design and computational chemistry has further accelerated interest in this molecule, as in silico tools help predict its interactions and optimize its synthetic pathways.

From a commercial perspective, 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and specialty intermediates are actively developing scalable production methods to meet the demands of pharmaceutical and agrochemical clients. The compound's patent landscape and regulatory status are also critical considerations for stakeholders navigating the competitive market.

Environmental and safety aspects of 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane are frequently addressed in research. Its biodegradability and toxicity profile are under scrutiny to ensure compliance with global chemical regulations. As the industry shifts toward safer alternatives, this compound's balanced properties position it as a viable option for sustainable applications.

In summary, 5,5-Difluoro-1-methyl-7-oxabicyclo[4.1.0]heptane (CAS No. 1207557-25-2) represents a versatile and promising compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its structural uniqueness and functional adaptability. Ongoing research and industrial adoption will likely expand its relevance in the coming years.